Cas no 868220-43-3 (5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868220-43-3
• MF: C₁₈H₂₃N₅O₂S
• MW: 373.47252202034
• CID: 6604806
• PubChem ID: 5057928
• Update Time: 2025-05-20

5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-ethylpiperazin-1-yl)-(3-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-ethyl-1-piperazinyl)(3-methoxyphenyl)methyl]-
• 868220-43-3
• SR-01000015529
• F1805-0224
• 5-[(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AB00675903-01
• AKOS024609928
• SR-01000015529-1
• 5-((4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C18H23N5O2S/c1-3-21-7-9-22(10-8-21)15(13-5-4-6-14(11-13)25-2)16-17(24)23-18(26-16)19-12-20-23/h4-6,11-12,15,24H,3,7-10H2,1-2H3
• InChI Key： LMUYYWGUGBZRPU-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(N3CCN(CC)CC3)C3=CC=CC(OC)=C3)=C(O)N12

Computed Properties

• Exact Mass: 373.15724617g/mol
• Monoisotopic Mass: 373.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: -0.05±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 868220-43-3 and Product Name: 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3thiazol]-6-ol

Compound with the CAS number 868220-43-3 and the product name 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3thiazol]-6-ol represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl moiety in the compound's name suggests the presence of an ethylpiperazine group and a methoxy-substituted phenyl ring. Ethylpiperazine is a common pharmacophore found in many psychoactive drugs due to its ability to interact with serotonin and dopamine receptors. The methoxyphenyl group, on the other hand, can influence the molecule's solubility and metabolic stability. The combination of these groups with the 1,2,4triazolo[3,2-b][1,3thiazol]-6-ol core introduces additional layers of biological activity that are worth exploring.

The 1,2,4triazolo[3,2-b][1,3thiazol] scaffold is particularly intriguing due to its presence in several bioactive natural products and drug candidates. This fused tricyclic system has shown promise in various therapeutic areas, including antimicrobial, antiviral, and anticancer applications. The 6-ol functional group further enhances the molecule's potential by providing a site for further derivatization and interaction with biological targets. The overall structure suggests that this compound may exhibit multiple modes of action, making it a valuable candidate for drug discovery efforts.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3thiazol]-6-ol structure aligns well with this trend. Studies have shown that molecules containing triazolo-thiazole scaffolds can interact with a wide range of biological targets. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors and as modulators of ion channels. The presence of the ethylpiperazine group further expands the possible applications by suggesting interactions with neurotransmitter receptors.

In terms of synthetic chemistry, the preparation of 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3thiazol]-6-ol involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically starts with the formation of the triazolo-thiazole core through cyclocondensation reactions. Subsequent steps involve functionalization at various positions on the ring system to introduce the ethylpiperazine and methoxyphenyl groups. Advanced synthetic techniques such as transition metal catalysis may be employed to improve efficiency and selectivity.

The pharmacological evaluation of this compound is an ongoing area of research. Initial studies have focused on assessing its interaction with known biological targets relevant to neurological disorders. The ethylpiperazine moiety is particularly interesting as it has been associated with compounds that affect central nervous system function. Preliminary data suggest that 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3thiazol]-6-ol may exhibit properties similar to those of atypical antipsychotics or antidepressants. Further investigations are needed to confirm these findings and to explore other potential therapeutic effects.

Computational modeling has also played a significant role in understanding the behavior of this compound. Molecular docking studies can provide insights into how it interacts with biological targets at the atomic level. These studies can help identify key binding interactions and guide modifications to enhance potency and selectivity. Additionally, computational methods can predict pharmacokinetic properties such as solubility and metabolic stability, which are crucial for drug development.

The potential applications of 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3thiazol]-6-ol extend beyond neurological disorders. Its structural features suggest that it may also have activity against other diseases such as cancer and inflammation-related conditions. For example，the triazolo-thiazole scaffold has been reported to inhibit growth factor receptors in cancer cells，while the piperazine group can modulate inflammatory pathways。These possibilities make this compound an attractive candidate for further exploration in drug discovery programs.

In conclusion，the compound with CAS no 86822043 5( 4 ethyl piperazin 11 yl ) ( 31 methoxy phenyl ) methyl 12 14 tri azo lo [32 b ] [13 thiaゾ]60l represents a promising lead in pharmaceutical research due to its complex structure，functional diversity，and potential therapeutic applications。While more research is needed to fully understand its biological effects，the initial findings are encouraging。The combination of experimental studies，computational modeling，and synthetic chemistry will be essential in unlocking the full potential of this molecule。As our understanding of heterocyclic chemistry continues to grow，compounds like this one will play an increasingly important role in developing new treatments for various diseases。